(4-Methylthiadiazol-5-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: (4-methylthiadiazol-5-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C16H17F3N4O2S/c1-10-13(26-22-21-10)15(24)23-7-3-4-11(8-23)9-25-14-12(16(17,18)19)5-2-6-20-14/h2,5-6,11H,3-4,7-9H2,1H3
• InChI Key: ITHOCADPYXDZSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCCC(C2)COC3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C16H17F3N4O2S
• Molecular Weight: 386.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiadiazole ring, a pyridine ring, and a piperidine ring. It also contains a trifluoromethyl group, which is often used in medicinal chemistry to improve the metabolic stability and bioavailability of drug candidates.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The thiadiazole and pyridine rings are aromatic, meaning they have a stable, flat structure. The piperidine ring is a six-membered ring with one nitrogen atom, which can exist in various conformations.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The thiadiazole and pyridine rings might undergo substitution reactions, while the piperidine ring might be involved in reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Further studies would be needed to fully understand the properties and potential applications of this compound. This could include synthetic studies to optimize its preparation, biological studies to investigate its activity, and physical studies to characterize its properties.